4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate
Overview
Description
4-(Methanesulfonyloxy)but-2-yn-1-yl methanesulfonate (MSB) is a compound that belongs to the family of organosulfur compounds. It is a colorless, crystalline solid with a melting point of approximately 119°C. MSB is widely used in organic synthesis and has a variety of applications in the pharmaceutical and chemical industries. It is also used as a catalyst in many reactions. MSB has a unique structure, consisting of a sulfur atom linked to an oxygen atom, and two carbon-carbon double bonds. This structure gives MSB its unique properties, making it an important compound in organic synthesis.
Mechanism of Action
The mechanism of action of 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate is not completely understood. It is thought to act as a Lewis acid, which is a molecule that can donate electrons to another molecule. This allows this compound to act as a catalyst in reactions, speeding up the rate of reaction. It is also thought to act as a nucleophile, which is a molecule that can accept electrons from another molecule. This allows this compound to form covalent bonds with other molecules, allowing it to be used in the synthesis of various compounds.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to be non-toxic, non-mutagenic, and non-carcinogenic. It has also been found to be non-irritating to the skin and eyes. In addition, this compound has been found to be non-allergenic and non-sensitizing.
Advantages and Limitations for Lab Experiments
4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate has several advantages when used in laboratory experiments. It is relatively inexpensive, and it is easy to handle and store. It is also a highly efficient catalyst, and it can be used in a variety of reactions. However, this compound can be sensitive to light and air, and it can be difficult to remove from reaction mixtures.
Future Directions
The potential applications of 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate are vast, and there are many possible future directions for research. These include the development of new and improved synthetic methods for producing this compound, the use of this compound in novel drug delivery systems, the development of materials for use in nanotechnology, and the use of this compound in the synthesis of polymers for medical applications. In addition, further research is needed to understand the biochemical and physiological effects of this compound, and to develop methods to reduce its toxicity.
Synthesis Methods
4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate can be synthesized by a variety of methods. The most commonly used method is the reaction of an alkyl halide with methanesulfonyl chloride. This reaction produces an alkyl methanesulfonate, which can then be converted to this compound by a catalytic hydrogenation reaction. Other methods of synthesis include the reaction of an alkyl halide with methanesulfonic anhydride, the reaction of an alkyl halide with sodium methanesulfinate, and the reaction of an alkyl halide with sodium methanesulfonate.
Scientific Research Applications
4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate has been extensively studied in scientific research. It has been used as a catalyst in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used in the synthesis of polymers for use in medical applications. This compound has been used in the synthesis of novel materials for use in nanotechnology, and has been studied for its potential applications in drug delivery systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate involves the reaction of 4-but-2-yn-1-ol with methanesulfonyl chloride to form 4-(methanesulfonyloxy)but-2-yne. This intermediate is then reacted with methanesulfonic acid to form the final product.", "Starting Materials": [ "4-but-2-yn-1-ol", "Methanesulfonyl chloride", "Methanesulfonic acid" ], "Reaction": [ "Step 1: 4-but-2-yn-1-ol is reacted with methanesulfonyl chloride in the presence of a base such as triethylamine to form 4-(methanesulfonyloxy)but-2-yne.", "Step 2: The intermediate 4-(methanesulfonyloxy)but-2-yne is then reacted with methanesulfonic acid in the presence of a catalyst such as p-toluenesulfonic acid to form 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate.", "Step 3: The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
2917-96-6 |
Molecular Formula |
C6H10O6S2 |
Molecular Weight |
242.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
